Cas no 650628-72-1 (4-[(pyrrolidin-1-yl)methyl]benzaldehyde)

• Product Name: 4-[(pyrrolidin-1-yl)methyl]benzaldehyde
• CAS No: 650628-72-1
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD07782421
• CID: 501653
• PubChem ID: 23090828
• Update Time: 2025-06-10

4-[(pyrrolidin-1-yl)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(1-pyrrolidinylmethyl)-
• 4-(pyrrolidin-1-ylmethyl)benzaldehyde
• 4-pyrrolidin-1-ylmethyl-benzaldehyde
• 4-[(pyrrolidin-1-yl)methyl]benzaldehyde
• 1-(4-Carboxaldehydebenzyl)pyrrolidine
• DTXSID80630506
• SCHEMBL3694234
• 4-(1-pyrrolidinylmethyl)benzaldehyde
• Benzaldehyde,4-(1-pyrrolidinylmethyl)-
• 4-(pyrrolidin-1-ylmethyl)-benzaldehyde
• CS-0374116
• AKOS000346338
• 4-(PYRROLIDIN-1-YLMETHYL)BENZALDEHYDE97
• 650628-72-1
• MTBYCACQSYAYCC-UHFFFAOYSA-N
• FT-0683973
• EN300-1196730
• MFCD07782421
• 4-(pyrrolidin-1-ylmethyl)benzaldehyde, AldrichCPR
• LS-04800
• 4-(PYRROLIDIN-1-YLMETHYL)BENZALDEHYDE 97
• ALBB-015123
• DB-073569

• MDL： MFCD07782421
• Inchi： 1S/C12H15NO/c14-10-12-5-3-11(4-6-12)9-13-7-1-2-8-13/h3-6,10H,1-2,7-9H2
• InChI Key： MTBYCACQSYAYCC-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)CN1CCCC1

Computed Properties

• Exact Mass: 189.11500
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 298.9±15.0 °C at 760 mmHg
• Flash Point: 109.6±9.8 °C
• Refractive Index: 1.598
• PSA: 20.31000
• LogP: 2.03280
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-[(pyrrolidin-1-yl)methyl]benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-[(pyrrolidin-1-yl)methyl]benzaldehyde

Comprehensive Analysis of 4-[(pyrrolidin-1-yl)methyl]benzaldehyde (CAS No. 650628-72-1): Properties, Applications, and Industry Insights

4-[(pyrrolidin-1-yl)methyl]benzaldehyde (CAS No. 650628-72-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This benzaldehyde derivative, characterized by a pyrrolidine substitution, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₁₂H₁₅NO and molecular weight of 189.25 g/mol make it particularly valuable for designing bioactive molecules and drug candidates.

Recent studies highlight the compound's role in developing central nervous system (CNS) targeting agents, aligning with growing interest in neuropharmacology and cognitive enhancers. The pyrrolidine moiety enhances blood-brain barrier permeability, a hot topic in drug delivery optimization discussions. Researchers are investigating its potential in creating novel heterocyclic compounds, responding to the pharmaceutical industry's demand for structural diversity in medicinal chemistry.

From a synthetic perspective, 650628-72-1 demonstrates remarkable reactivity in reductive amination and condensation reactions. Its aldehyde functionality allows for diverse transformations, making it valuable for constructing molecular scaffolds. Current literature emphasizes its utility in multi-component reactions, a trending area in green chemistry that minimizes waste generation – addressing environmental concerns in chemical synthesis.

The compound's physicochemical properties warrant special attention. With moderate solubility in organic solvents and characteristic UV absorption around 250-280 nm, it finds applications in analytical chemistry as a chromophoric probe. These features support its use in fluorescence labeling and molecular sensing systems, areas experiencing rapid growth in diagnostic technologies.

Industrial applications of 4-[(pyrrolidin-1-yl)methyl]benzaldehyde extend to material science, where it contributes to developing functional polymers with tailored properties. The aromatic-aldehyde-pyrrolidine combination offers unique electronic characteristics valuable for organic electronics and photovoltaic materials – sectors receiving substantial investment in renewable energy initiatives.

Quality control protocols for CAS 650628-72-1 typically involve HPLC purity analysis, mass spectrometry confirmation, and NMR characterization. These rigorous standards meet the requirements of GMP-compliant synthesis, ensuring reliability for pharmaceutical applications. Storage recommendations emphasize protection from light and moisture, with optimal stability observed at 2-8°C under inert atmosphere.

Emerging research explores the compound's potential in catalysis and asymmetric synthesis, particularly as a chiral auxiliary or ligand precursor. This aligns with industry demands for stereoselective transformations in API manufacturing. The pyrrolidine-methyl-benzaldehyde framework shows promise in constructing privileged structures for fragment-based drug discovery approaches.

Market analysts note increasing procurement of 650628-72-1 by contract research organizations and academic laboratories, driven by expanded investigation of nitrogen-containing heterocycles. The compound's structure-activity relationship potential makes it valuable for medicinal chemistry optimization projects, particularly in CNS drug development pipelines addressing neurological disorders.

From a regulatory perspective, proper handling of 4-[(pyrrolidin-1-yl)methyl]benzaldehyde requires standard laboratory safety protocols. While not classified as hazardous under current guidelines, appropriate personal protective equipment is recommended during manipulation, reflecting the chemical industry's heightened focus on occupational health standards.

Future directions for this compound include exploration in click chemistry applications and development of targeted drug conjugates. Its structural features position it well for bioconjugation strategies, a rapidly evolving field in precision medicine. Continued research will likely uncover additional applications in chemical biology and therapeutic agent design, solidifying its importance in modern chemical sciences.